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Introduction
Fms-related tyrosine kinase 4 (FLT4), also known as Vascular Endothelial Growth Factor

Receptor 3 (VEGFR-3), is a key regulator of lymphangiogenesis, the formation of lymphatic

vessels.[1] It is primarily expressed on lymphatic endothelial cells.[2][3] The binding of its

ligands, VEGF-C and VEGF-D, activates downstream signaling pathways, such as the

PI3K/AKT and MAPK/ERK pathways, which are crucial for the proliferation, migration, and

survival of lymphatic endothelial cells.[1] Dysregulation of the FLT4 signaling pathway has been

implicated in various pathological conditions, including cancer metastasis and lymphedema.

This makes FLT4 an important target for both basic research and therapeutic development.

Flow cytometry is a powerful technique for identifying and characterizing cells expressing FLT4,

enabling researchers to study lymphatic endothelium, tumor-associated lymphangiogenesis,

and the effects of potential therapeutic agents.

This document provides detailed application notes and a comprehensive protocol for the use of

FLT4 antibodies in flow cytometry analysis.

FLT4 Signaling Pathway
The FLT4 signaling cascade is initiated by the binding of VEGF-C or VEGF-D, leading to

receptor dimerization and autophosphorylation of tyrosine residues in the intracellular domain.
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This phosphorylation creates docking sites for various adaptor proteins and signaling

molecules, ultimately activating key downstream pathways that regulate cellular functions.
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Caption: FLT4 signaling pathway diagram.

Commercially Available FLT4 Antibodies for Flow
Cytometry
A variety of monoclonal and polyclonal antibodies targeting FLT4 are commercially available

and validated for flow cytometry. The choice of antibody clone can significantly impact the

quality of the results. Below is a summary of some commonly used clones.

Clone
Host

Species
Isotype Reactivity

Reported

Applications

Supplier

Examples

9D9 Mouse IgG1 Human

Flow

Cytometry,

WB, IHC, IF,

ELISA

Novus

Biologicals,

Abcam,

OriGene

AFL4 Rat IgG2a, kappa Mouse

Flow

Cytometry,

WB, IHC, IP,

Neutralization

Thermo

Fisher

Scientific,

Novus

Biologicals

5B6 Mouse IgG2b, kappa Human

ELISA, (Flow

Cytometry -

requires user

validation)

Thermo

Fisher

Scientific

Polyclonal Goat IgG Mouse

Flow

Cytometry,

WB, ELISA

R&D

Systems

Note: This table is not exhaustive. Researchers should always consult the manufacturer's

datasheet for the most up-to-date information and validation data.

Quantitative Data Presentation
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The following table summarizes representative quantitative data for FLT4 antibody performance

in flow cytometry, compiled from manufacturer datasheets and publications. It is important to

note that experimental conditions such as cell type, antibody concentration, and instrument

settings can influence the results.

Antibody

Clone
Cell Type

Antibody

Concentratio

n

% Positive

Cells

(Approx.)

Mean

Fluorescenc

e Intensity

(MFI)

(Qualitative)

Reference

9D9

Human

Dermal

Lymphatic

Endothelial

Cells

(HDLECs)

1-5 µg/mL High

Strong

positive

signal

[4]

9D9
HDMVEC

and HUVEC
5 µg/mL

High

(HDMVEC),

Low/Negative

(HUVEC)

Positive

(HDMVEC),

Negative

(HUVEC)

[5]

AFL4

In vitro

differentiated

mouse

endothelial

cells

Titration

Recommend

ed

Variable

Positive

signal on

differentiated

cells

[6]

Polyclonal

(PE-

conjugated)

bEnd.3

(mouse

endothelioma

cell line)

10 µL/10^6

cells
High

Strong

positive

signal

[7]

Experimental Protocol: Flow Cytometry Analysis of
FLT4 Expression
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This protocol provides a general framework for staining cell surface FLT4 for flow cytometry

analysis. Optimization may be required for specific cell types and antibodies.

Experimental Workflow
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Flow Cytometry Workflow for FLT4 Staining
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Caption: Experimental workflow for FLT4 flow cytometry.
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Materials
Cells: Human Dermal Lymphatic Endothelial Cells (HDLECs) or other cells known to express

FLT4.

Primary Antibody: Anti-human or anti-mouse FLT4 antibody (refer to the table above for

clone selection).

Secondary Antibody (if required): Fluorochrome-conjugated secondary antibody specific for

the host species and isotype of the primary antibody.

Isotype Control: Isotype-matched control antibody.

Flow Cytometry Staining Buffer: PBS with 1-2% BSA or FBS and 0.05% sodium azide.

Fc Receptor Blocking Solution: e.g., Human TruStain FcX™ (BioLegend) or similar.

Viability Dye: e.g., Propidium Iodide (PI) or a fixable viability dye.

Microcentrifuge tubes or 96-well plate.

Procedure
Cell Preparation:

Harvest cells and wash once with ice-cold PBS.

Centrifuge at 300-400 x g for 5 minutes at 4°C and discard the supernatant.

Resuspend the cell pellet in Flow Cytometry Staining Buffer.

Perform a cell count and determine viability (e.g., using trypan blue).

Aliquot approximately 0.5-1 x 10^6 cells per tube.

Fc Receptor Blocking:

Centrifuge the cells and resuspend the pellet in Fc receptor blocking solution according to

the manufacturer's instructions.
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Incubate for 10-15 minutes at 4°C.

Primary Antibody Staining:

Without washing, add the primary FLT4 antibody at the predetermined optimal

concentration. Also, prepare a tube with the corresponding isotype control antibody at the

same concentration.

Incubate for 30 minutes at 4°C in the dark.

Washing:

Add 1-2 mL of Flow Cytometry Staining Buffer to each tube and centrifuge at 300-400 x g

for 5 minutes at 4°C.

Discard the supernatant.

Secondary Antibody Staining (if using an unconjugated primary antibody):

Resuspend the cell pellet in the fluorochrome-conjugated secondary antibody diluted in

Flow Cytometry Staining Buffer.

Incubate for 20-30 minutes at 4°C in the dark.

Wash the cells once more as described in step 4.

Resuspension and Analysis:

Resuspend the final cell pellet in 300-500 µL of Flow Cytometry Staining Buffer.

If viability staining with PI is desired, add it just before analysis.

Acquire the samples on a flow cytometer. Be sure to include unstained cells and isotype

controls for proper gating and analysis.

Data Analysis
Gate on the cell population of interest based on forward and side scatter properties.
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Exclude dead cells using a viability dye.

Use the isotype control to set the gate for FLT4-positive cells.

Quantify the percentage of FLT4-positive cells and the Mean Fluorescence Intensity (MFI) of

the positive population.

Troubleshooting
High background staining:

Ensure adequate Fc receptor blocking.

Optimize antibody concentration; high concentrations can lead to non-specific binding.

Increase the number of wash steps.

Weak or no signal:

Confirm that the cell type expresses FLT4.

Increase the antibody concentration.

Check the viability of the cells; dead cells can give false-negative results.

Ensure the secondary antibody is appropriate for the primary antibody.

By following these guidelines and protocols, researchers can successfully utilize FLT4

antibodies for the accurate and reliable detection of FLT4-expressing cells by flow cytometry,

facilitating advancements in our understanding of lymphatic biology and related diseases.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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